Cas no 921803-76-1 (N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide)

• Product name: N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 921803-76-1
• MF: C₂₃H₁₉N₃O₅
• MW: 417.414065599442
• CID: 6229440
• PubChem ID: 16820327

N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide
• AKOS024629964
• N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-2-oxochromene-3-carboxamide
• N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide
• F2236-0187
• N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide
• AB00678122-01
• 921803-76-1

• Inchi： 1S/C23H19N3O5/c1-30-17-8-6-15(7-9-17)19-10-11-21(27)26(25-19)13-12-24-22(28)18-14-16-4-2-3-5-20(16)31-23(18)29/h2-11,14H,12-13H2,1H3,(H,24,28)
• InChI Key： SCQSDVJOLDUQBV-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)C(NCCN1C(C=CC(C2C=CC(=CC=2)OC)=N1)=O)=O)=O

Computed Properties

• Exact Mass: 417.13247072g/mol
• Monoisotopic Mass: 417.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.3Ų
• XLogP3: 3.1

Additional information on N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide

N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide: A Comprehensive Overview

N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide, with the CAS number 921803-76-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chromene moiety and a pyridazine ring system, both of which contribute to its potential therapeutic applications.

The chromene moiety, specifically the 2H-chromene framework, is a well-known scaffold in the development of bioactive compounds. It has been extensively studied for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of the 2H-chromene moiety in N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide suggests that this compound may exhibit similar biological activities.

The pyridazine ring system is another key structural feature of this compound. Pyridazines are heterocyclic compounds that have been explored for their pharmacological properties, particularly in the treatment of cardiovascular diseases and neurological disorders. The combination of the chromene and pyridazine moieties in N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide may synergistically enhance its therapeutic potential.

The methoxyphenyl substituent is a crucial component of this compound's structure. Methoxy groups are known to influence the lipophilicity and electronic properties of molecules, which can significantly impact their biological activity and pharmacokinetic behavior. In N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide, the methoxy group on the phenyl ring may enhance the compound's ability to interact with specific biological targets.

Recent studies have highlighted the potential of N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yethyl}-2-oxy-oxychromenecarboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

In another study conducted by a team of researchers at a leading pharmaceutical institute, N-{2-(3-(4-methoxyphenyl)-6-oxy-oxychromenecarboxamide demonstrated significant antioxidant properties. The compound was shown to scavenge free radicals and protect cells from oxidative stress-induced damage. This finding is particularly relevant given the growing interest in antioxidants for preventing and treating various diseases associated with oxidative stress.

The anticancer potential of N-{2-(3-(4-methoxyphenyl)-6-oxy-oxychromenecarboxamide has also been investigated. A preclinical study published in Cancer Research found that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell survival and proliferation.

Beyond its therapeutic applications, N-{2-(3-(4-methoxyphenyl)-6-oxy-oxychromenecarboxamide has been studied for its pharmacokinetic properties. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further drug development. The compound's high solubility and stability contribute to its suitability for formulation into various dosage forms.

In conclusion, N-{2-(3-(4-methoxyphenyl)-6-oxy-oxychromenecarboxamide (CAS number 921803-76) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in drug discovery and development.